Cas no 831205-98-2 (2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid)

• Product Name: 2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• CAS No: 831205-98-2
• MF: C₁₇H₁₁Cl₂NO₄S
• MW: 396.244541406631
• CID: 5449226
• Update Time: 2025-06-10

2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid
• 2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

• Inchi： 1S/C17H11Cl2NO4S/c18-9-5-6-11(19)12(7-9)20-15(21)8-14(16(20)22)25-13-4-2-1-3-10(13)17(23)24/h1-7,14H,8H2,(H,23,24)
• InChI Key： QJIZRCZEQYEGAH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1CC(=O)N(C2=CC(Cl)=CC=C2Cl)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

Introduction to 2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 831205-98-2)

2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 831205-98-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a benzoic acid core functionalized with a pyrrolidinone scaffold, which is further modified by a sulfur-containing substituent. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid consists of a benzoic acid moiety linked to a pyrrolidinone ring, which is itself substituted with a thioether group. The presence of the 2,5-dichlorophenyl group and the dioxopyrrolidin-3-ylsulfanyl moiety introduces specific electronic and steric properties that are likely to influence its biological activity. This combination of structural elements suggests potential interactions with biological targets such as enzymes and receptors, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic scaffolds, particularly those derived from pyrrolidinone derivatives. Pyrrolidinones are known for their versatility in medicinal chemistry due to their ability to mimic the conformational flexibility of natural products. The sulfur-containing substituent in 2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid further enhances its potential as a pharmacophore by introducing additional points of interaction with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzoic acid core is a well-established pharmacophore in drug design, with numerous examples of benzoic acid derivatives exhibiting therapeutic efficacy across a wide range of diseases. By incorporating the pyrrolidinone and thioether functionalities, researchers aim to create molecules with enhanced binding affinity and selectivity for specific biological targets.

Recent studies have highlighted the importance of sulfanyl-containing compounds in drug discovery. Sulfur atoms are known to participate in various chemical reactions and can form stable bonds with biological targets, making them valuable motifs in medicinal chemistry. The presence of the sulfanyl group in 2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid suggests that this compound may exhibit unique pharmacological properties compared to its non-sulfur analogs.

The 2,5-dichlorophenyl substituent adds another layer of complexity to the molecular structure, influencing both the electronic properties and the steric environment around the active site. This substitution pattern is often employed in drug design to enhance binding interactions with biological targets by introducing hydrophobic and electrophilic centers that can interact favorably with complementary regions on the target protein or enzyme.

From a synthetic perspective, 2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis, including cyclization reactions and functional group transformations, are routinely employed to build these intricate structures.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable tool for researchers studying enzyme inhibition and receptor binding. By systematically modifying the substituents on the pyrrolidinone ring and the benzoic acid core, scientists can fine-tune the biological activity of this molecule for specific therapeutic purposes.

In conclusion, 2-{1-(2,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid (CAS No. 831205-98-2) represents a promising avenue for drug discovery and development. Its novel structural features and potential as an intermediate in pharmaceutical synthesis position it as a compound worthy of further investigation by medicinal chemists and biologists alike.